Cas no 539-48-0 (1,4-Phenylenedimethanamine)

1,4-Phenylenedimethanamine Properties

Names and Identifiers

• 1,4-Phenylenedimethanamine
• p-Xylylenediamine
• p-xylen-alpha,alpha-ylenediamine
• 1,4-di(aminomethyl)benzene
• Xylenediamine
• 1,4-Bis(aminomethyl)benzene~p-Phenylenebismethylamine
• p-Xylenediamine
• 1,4-Benzenedimethanamine
• 1,4-Bis(aminomethyl)benzene
• 4-(Aminomethyl)benzylamine
• α,α'-Diamino-p-xylene
• p-Xylene Diamine
• 1,4-Xylylenediamine
• p-Xylylendiamine
• 4-Aminomethylbenzylamine
• p-Xylylendiamine [Czech]
• p-Phenylenebis(methylamine)
• p-Xylene-alpha,alpha'-diamine
• [4-(aminomethyl)phenyl]methanamine
• 1,4-Bis-aminomethylbenzen
• para-xylylenediamine
• Methylamine, p-phenylenebis-
• 1,4-Bis-aminomethylbenzen [Czech]
• FJD90IO4NH
• 4-13-00-00296 (Beilstein Handbook Reference)
• AS-10542
• SCHEMBL15828
• paraxylylene diamine
• CCRIS 6170
• SHOAMINE P
• ISKQADXMHQSTHK-UHFFFAOYSA-
• CS-W016524
• EINECS 208-719-3
• 1,4-bisaminomethylbenzene
• EN300-21376
• alpha,alpha'-Diamino-p-xylene
• p-Xylene-.alpha.,.alpha.'-diamine
• AKOS000120368
• XYLENEDIAMINE, P-
• paraxylylenediamine
• Q27278025
• D84343
• 1,4-Xylenediamine
• A937428
• BRN 2206190
• 539-48-0
• UNII-FJD90IO4NH
• p-xylylene diamine
• 4-aminomethyl benzylamine
• CHEMBL218733
• DTXSID4024567
• J-504010
• .alpha.,.alpha.'-Diamino-p-xylene
• 4-aminomethyl-benzylamine
• EUREDUR 14
• NS00020835
• D1018
• InChI=1/C8H12N2/c9-5-7-1-2-8(6-10)4-3-7/h1-4H,5-6,9-10H2
• MFCD00009821
• FT-0632341
• Dibutyltindiacetate
• p-Xylylenediamine, 99%
• DB-052436
• +Expand

• MDL： MFCD00009821
• InChIKey： ISKQADXMHQSTHK-UHFFFAOYSA-N
• Inchi： 1S/C8H12N2/c9-5-7-1-2-8(6-10)4-3-7/h1-4H,5-6,9-10H2
• SMILES： N([H])([H])C([H])([H])C1C([H])=C([H])C(C([H])([H])N([H])[H])=C([H])C=1[H]
• BRN： 2

Computed Properties

• Exact Mass: 136.10000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 136.100048
• Heavy Atom Count: 10
• Complexity: 73.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52

Experimental Properties

• LogP: 2.00460
• PSA: 52.04000
• Refractive Index: 1.6210 (estimate)
• Water Partition Coefficient: Soluble in water.
• Boiling Point: 230 °C/10 mmHg(lit.)
• Melting Point: 60.0 to 64.0 deg-C
• Flash Point: 134°C
• Sensitiveness: Air Sensitive
• Density: 0.9458 (rough estimate)

1,4-Phenylenedimethanamine Security Information

• Symbol: GHS05
• RTECS：PF9000000
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3259 8/PG 2
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Prompt：dangerous
• PackingGroup：III
• Risk Phrases： 34
• Signal Word：Danger
• TSCA：Yes
• HazardClass：8
• FLUKA BRAND F CODES：2-10

1,4-Phenylenedimethanamine Customs Data

• HS CODE：2921590090
• Customs Data：

  China Customs Code:

  2921590090

  Overview:

  2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides